[2-Oxo-2-(4-pyrrolidin-1-ylsulfonylanilino)ethyl] 2-chloropyridine-3-carboxylate

• IUPAC Name: [2-oxo-2-(4-pyrrolidin-1-ylsulfonylanilino)ethyl] 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C18H18ClN3O5S/c19-17-15(4-3-9-20-17)18(24)27-12-16(23)21-13-5-7-14(8-6-13)28(25,26)22-10-1-2-11-22/h3-9H,1-2,10-12H2,(H,21,23)
• InChI Key: HKWBHHOWVLYWQI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)COC(=O)C3=C(N=CC=C3)Cl
• Molecular Formula: C18H18ClN3O5S
• Molecular Weight: 423.9 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases. The compound also contains a sulfonyl group attached to an aniline, an ethyl ester group, and a chloropyridine group.

Molecular Structure Analysis

The pyrrolidine ring in the compound is a saturated scaffold, which allows efficient exploration of the pharmacophore space due to sp3 hybridization. The non-planarity of the ring also contributes to the three-dimensional coverage of the molecule.

Mechanism of Action

The mechanism of action of this compound is not known as it might depend on the specific biological target it interacts with. Pyrrolidine derivatives have been found to have various biological activities.

Future Directions

Future research could focus on studying this compound in more detail, including its synthesis, chemical reactions, mechanism of action, and potential biological activities. This could lead to the discovery of new medicinal compounds.